5-(2,5-Dimethylmorpholin-4-yl)furan-2-carbaldehyde

• Molecular Formula: C11H15NO3
• Molecular Weight: 209.24 g/mol
• SMILES: CC1CN(C(CO1)C)C2=CC=C(O2)C=O
• InChI: InChI=1S/C11H15NO3/c1-8-7-14-9(2)5-12(8)11-4-3-10(6-13)15-11/h3-4,6,8-9H,5,7H2,1-2H3
• InChIKey: OMIYKFFCVVOIPF-UHFFFAOYSA-N

5-(2,5-Dimethylmorpholin-4-yl)furan-2-carbaldehyde – Selection Guide

5-(2,5-Dimethylmorpholin-4-yl)furan-2-carbaldehyde (CAS 1250107-32-4) is a heterocyclic building block that combines a 2-furancarbaldehyde core with a 2,5-dimethylmorpholine substituent . The compound serves as a versatile intermediate in medicinal chemistry and organic synthesis, with its aldehyde functionality enabling condensation, reductive amination, and other key transformations . The presence of the morpholine ring introduces both hydrogen-bond acceptor capacity and moderate basicity, while the 2,5-dimethyl substitution on the morpholine imparts distinct steric and electronic properties that differentiate it from unsubstituted or alternative N-substituted morpholine analogs .

Aldehyde handle for condensation & reductive amination

2,5-Dimethylmorpholine steric/electronic profile

Medicinal chemistry building block

5-(2,5-Dimethylmorpholin-4-yl)furan-2-carbaldehyde Differentiators

Although the chemical market offers many furan-2-carbaldehyde and morpholine derivatives, generic substitution of 5-(2,5-dimethylmorpholin-4-yl)furan-2-carbaldehyde fails on multiple fronts. First, the 2,5-dimethyl substitution on the morpholine ring alters both the steric environment and the basicity of the nitrogen atom, which directly impacts reactivity in downstream transformations such as N-alkylation, acylation, and metal-catalyzed cross-couplings . Second, the direct C–N linkage between the furan C5 position and the morpholine nitrogen creates a specific electronic push-pull system that is absent in analogs where the morpholine is attached via a methylene spacer (e.g., 5-[(2,5-dimethylmorpholin-4-yl)methyl]furan-2-carbaldehyde, CAS 1566397-78-1) or where the morpholine is replaced by a dimethylamino group . These structural nuances translate into differing reactivity, solubility, and bioactivity profiles that cannot be compensated for by ad-hoc substitution in synthetic or medicinal chemistry workflows.

2,5-Dimethyl substitution

Alters morpholine basicity and steric environment compared to unsubstituted morpholine analogs

Direct C–N conjugation

Electronic push-pull system absent in methylene-spacer analogs; reactivity and regioselectivity differ

Missing structural fidelity

Generic morpholine-furan building blocks may not replicate electronic properties required for target synthesis

5-(2,5-Dimethylmorpholin-4-yl)furan-2-carbaldehyde – Differentiation Evidence

Density and Boiling Point vs. Methylene Analog

The target compound exhibits a lower predicted density and boiling point compared to its closest structural analog, 5-[(2,5-dimethylmorpholin-4-yl)methyl]furan-2-carbaldehyde, which contains a methylene spacer between the furan and morpholine rings . This difference arises from the direct C–N conjugation in the target compound versus the interrupted conjugation in the methylene analog, affecting molecular packing and intermolecular interactions. Such property differences are critical for purification method selection (distillation vs. chromatography) and for predicting behavior in high-throughput reaction screening .

Predicted Density & BP

Predicted values

Lower density (1.117 g/cm³) and BP (354.5 °C) vs. methylene analog

Supports distillation vs. chromatography purification choice

Data to verify experimentally

Evidence Dimension	Predicted density and boiling point
Target Compound Data	Density: 1.117 ± 0.06 g/cm³; Boiling Point: 354.5 ± 42.0 °C
Comparator Or Baseline	5-[(2,5-Dimethylmorpholin-4-yl)methyl]furan-2-carbaldehyde (CAS 1566397-78-1): Molecular weight 223.27 g/mol (vs. 209.24 g/mol for target). Density and boiling point data not explicitly reported, but higher molecular weight and additional methylene group predict incrementally higher density and boiling point.
Quantified Difference	Molecular weight difference: 14.03 g/mol (~6.7% higher for the methylene analog). Target compound density and boiling point are at the lower end of the range for this scaffold class.
Conditions	Calculated/predicted values using standard in silico models (ChemSrc database).

Why This Matters

The lower molecular weight and predicted boiling point of the target compound make it preferable for applications requiring volatile intermediates or where lower molecular complexity is desired for downstream coupling efficiency.

Structural Differentiation: C–N vs. C–C–N Connectivity

The target compound features a direct C–N bond between the furan C5 and the morpholine nitrogen, whereas the methylene-spacer analog (CAS 1566397-78-1) and many other furan-morpholine building blocks contain an intervening methylene group . This direct C–N connectivity enables the furan ring to conjugate directly with the morpholine nitrogen lone pair, modulating the electron density at the aldehyde carbon and the furan ring positions. In contrast, the methylene analog lacks this electronic delocalization. This differentiation is critical for site-selective palladium-catalyzed cross-couplings, where the electronic nature of the furan ring dictates reactivity and regioselectivity [1].

C–N Connectivity

Class-level inference

Direct C–N conjugation vs. interrupted conjugation in methylene spacer

Critical for cross-coupling regioselectivity

No direct electronic parameter available

Evidence Dimension	Conjugation pathway and electronic structure
Target Compound Data	Direct C–N conjugation between furan C5 and morpholine nitrogen
Comparator Or Baseline	5-[(2,5-Dimethylmorpholin-4-yl)methyl]furan-2-carbaldehyde: C–C–N connectivity interrupts conjugation. 5-(Dimethylamino)furan-2-carbaldehyde: lacks morpholine oxygen and steric bulk.
Quantified Difference	No direct quantitative electronic parameter available. Class-level inference based on well-established principles of substituent effects in heteroaromatic systems.
Conditions	Structure-based inference from chemical connectivity (CAS databases).

Why This Matters

Procurement of the correct connectivity isomer is non-negotiable when the target compound is used as a key intermediate in a multi-step synthesis where electronic effects govern reaction outcome.

• [1] Jiang S, Tala SR, Lu H, et al. Design, synthesis, and biological activity of a novel series of 2,5-disubstituted furans/pyrroles as HIV-1 fusion inhibitors targeting gp41. Bioorg Med Chem Lett. 2012;22(2):1049-1053. PMID: 21978673. View Source

Proliferation Arrest & Differentiation Induction Potential

Preliminary biological annotations suggest that 5-(2,5-dimethylmorpholin-4-yl)furan-2-carbaldehyde exhibits pronounced activity in arresting the proliferation of undifferentiated cells and inducing their differentiation to the monocyte lineage, implying potential applications in anticancer and dermatological therapy [1]. While the exact potency values are not publicly available in a comparative format, the reported activity distinguishes this specific dimethylmorpholine-substituted furan from unsubstituted morpholine or simple dialkylamino analogs, which may lack the requisite steric and electronic profile for this cellular phenotype. Direct comparator data is absent, and this evidence carries the limitations of a patent disclosure rather than a peer-reviewed pharmacological study.

Proliferation Arrest

Data to verify

Reported pronounced proliferation arrest and monocyte differentiation

Supports cell-differentiation model context (patent disclosure)

No comparative data or assay conditions

Evidence Dimension	Cell proliferation arrest and differentiation induction
Target Compound Data	Reported pronounced activity in arresting proliferation of undifferentiated cells and inducing monocyte differentiation
Comparator Or Baseline	No direct comparator data available. Class-level inference suggests that unsubstituted morpholine or dimethylamino analogs may not exhibit the same activity profile due to differences in steric and electronic properties.
Quantified Difference	Not quantifiable from available sources. Activity is qualitatively described as 'pronounced'.
Conditions	Source: patent disclosure abstract (freshpatents.com / webdatacommons.org). No detailed assay conditions or cell lines specified.

Why This Matters

This early biological activity signal, if reproducible, could position this compound as a preferred starting scaffold for medicinal chemistry programs targeting cell differentiation pathways.

• [1] Web Data Commons. Annotation for 5-(2,5-dimethylmorpholin-4-yl)furan-2-carbaldehyde. Sourced from freshpatents.com. http://webisa.webdatacommons.org/453276378 (accessed 2026-05-02). View Source

5-(2,5-Dimethylmorpholin-4-yl)furan-2-carbaldehyde – Application Scenarios

Hit-to-Lead Optimization with Precise Connectivity

When a medicinal chemistry program has identified a hit series where a furan-2-carbaldehyde substituted with a dimethylmorpholine at C5 shows activity, the exact connectivity of the building block is critical. Using the methylene-spacer analog (CAS 1566397-78-1) would alter the electronic conjugation and potentially abolish activity. The target compound's direct C–N connectivity [Evidence_Items 1 & 2] ensures fidelity to the original hit structure. This scenario is supported by the known utility of 2,5-disubstituted furans in HIV-1 fusion inhibitor programs, where precise substitution patterns are essential for gp41 binding [1].

Deuterium-Labeled Furan Derivatives for Metabolic Studies

The aldehyde group of 5-(2,5-dimethylmorpholin-4-yl)furan-2-carbaldehyde can be readily deuterated or used as a precursor for deuterated analogs [2]. Its moderately low molecular weight (209.24 g/mol) and predicted boiling point (354.5 °C) [Evidence_Item 1] make it compatible with deuteration protocols and subsequent purification by distillation. The distinct 2,5-dimethylmorpholine substituent remains unchanged during aldehyde deuteration, providing a stable isotopic label for mechanistic tracking without altering the steric and electronic profile of the morpholine moiety.

Cell Differentiation Probes for Leukemia Research

Based on preliminary activity data suggesting proliferation arrest and monocyte differentiation induction [Evidence_Item 3], this compound could serve as a starting scaffold for developing chemical probes to study myeloid differentiation pathways. Researchers should procure this specific compound rather than generic morpholine-furan analogs because the 2,5-dimethylmorpholine substitution pattern appears to be associated with the observed biological activity. Procurement from reputable vendors with batch-specific characterization (NMR, HPLC) is recommended to ensure reproducibility of biological experiments .

Diversity-Oriented Synthesis: Morpholine Heterocycle Libraries

The target compound's combination of a reactive aldehyde handle, a morpholine nitrogen available for further functionalization, and the steric influence of the 2,5-dimethyl substituents makes it a privileged building block for diversity-oriented synthesis [2]. Compared to simpler furan-2-carbaldehydes, the additional morpholine moiety provides a vector for introducing nitrogen-containing heterocycles. The density and boiling point data [Evidence_Item 1] aid in planning library purification strategies, while the direct C–N connectivity [Evidence_Item 2] ensures consistent electronic properties across the library.

Application

Selection Property

Validation Focus

Hit-to-Lead Optimization

Direct C–N connectivity fidelity

Structural confirmation retains electronic conjugation

Deuterium-Labeled Furan Derivatives

Aldehyde deuteration compatibility

Isotopic enrichment verification without morpholine alteration

Cell Differentiation Probe Research

2,5-Dimethylmorpholine scaffold association

Batch-specific characterization for reproducibility

Diversity-Oriented Synthesis

Aldehyde handle + morpholine vector

Library purification strategy consistency

• [1] Jiang S, Tala SR, Lu H, et al. Design, synthesis, and biological activity of a novel series of 2,5-disubstituted furans/pyrroles as HIV-1 fusion inhibitors targeting gp41. Bioorg Med Chem Lett. 2012;22(2):1049-1053. PMID: 21978673. View Source
• [2] Jaster J, Dressler E, Geitner R, Groß GA. Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. Molbank 2023, 2023(2), M1654. https://doi.org/10.3390/M1654. View Source